N~1~,N~8~-Dipentyloctanediamide

• CAS No.: 873192-98-4
• Molecular Formula: C18H36N2O2
• Molecular Weight: 312.5 g/mol
• IUPAC Name: N,N'-dipentyloctanediamide
• InChI: InChI=1S/C18H36N2O2/c1-3-5-11-15-19-17(21)13-9-7-8-10-14-18(22)20-16-12-6-4-2/h3-16H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: VSVQBJCULVMWLB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNC(=O)CCCCCCC(=O)NCCCCC

Description

N~1~,N~8~-Dipentyloctanediamide is an organic compound belonging to the class of diamides It is characterized by the presence of two amide groups attached to an octane backbone, with pentyl groups attached to the nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N1,N~8~-Dipentyloctanediamide typically involves the reaction of octanediamine with pentanoyl chloride under controlled conditions. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using techniques such as recrystallization or chromatography to obtain the desired product.

Industrial Production Methods

In an industrial setting, the production of N1,N~8~-Dipentyloctanediamide can be scaled up by optimizing the reaction conditions and using continuous flow reactors. This allows for better control over the reaction parameters and increases the yield of the product. Additionally, the use of automated purification systems can streamline the process and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

N~1~,N~8~-Dipentyloctanediamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the amide groups to amines.

Substitution: The amide groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO~4~) and chromium trioxide (CrO~3~).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH~4~) or sodium borohydride (NaBH~4~) are used.

Substitution: Nucleophiles like hydroxide ions (OH) or alkoxide ions (RO) can be used for substitution reactions.

Major Products

Oxidation: Produces carboxylic acids.

Reduction: Produces primary amines.

Substitution: Produces substituted amides or other derivatives depending on the nucleophile used.

Scientific Research Applications

N~1~,N~8~-Dipentyloctanediamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential role in biological systems, including enzyme inhibition and protein interactions.

Medicine: Explored for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: Utilized in the production of polymers, coatings, and other materials due to its chemical stability and reactivity.

Mechanism of Action

The mechanism of action of N1,N~8~-Dipentyloctanediamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can form hydrogen bonds and other interactions with these targets, leading to changes in their activity or function. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

N~1~,N~8~-Diacetylspermidine: Another diamide with similar structural features but different functional groups.

N~1~,N~12~-Diacetylspermine: A related compound with a longer carbon chain and additional functional groups.

Uniqueness

N~1~,N~8~-Dipentyloctanediamide is unique due to its specific combination of pentyl groups and an octane backbone, which imparts distinct chemical and physical properties. This makes it suitable for applications where other diamides may not be as effective.